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Compound of Interest

Compound Name: Nanatinostat

CAS No.: 1256448-47-1

Cat. No.: B2375963

Get Quote

Nanatinostat is a potent, class I selective histone deacetylase (HDAC) inhibitor used in cancer

research.[1] As with any potent research compound, adherence to strict safety and disposal

protocols is essential to protect laboratory personnel and the environment. This guide provides

detailed, step-by-step procedures for the proper disposal of Nanatinostat, ensuring

compliance with general laboratory safety standards.

Immediate Safety and Personal Protective
Equipment (PPE)
Before handling or disposing of Nanatinostat, it is crucial to be familiar with the necessary

safety precautions. All personnel must be trained on the potential hazards.[2] Work should be

conducted in a designated area, such as a chemical fume hood, to minimize inhalation

exposure.[2]

Recommended Personal Protective Equipment (PPE):[2][3]
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PPE Component Specification Rationale

Gloves

Nitrile or other chemically

resistant gloves. Double

gloving is recommended.

Prevents skin contact and

absorption.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes

and aerosols.

Lab Coat
A fully buttoned lab coat,

preferably with elastic cuffs.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

may be necessary if handling

outside a fume hood.

Minimizes inhalation of the

powdered compound.

Nanatinostat Properties
Property Value

Synonyms CHR-3996[3]

Formula C20H19FN6O2[3]

Molecular Weight 394.40[3]

CAS Number 1256448-47-1[3]

Solubility Soluble in DMSO[2]

Experimental Workflow: From Handling to Disposal
The following diagram outlines the safe handling and disposal workflow for Nanatinostat.
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Caption: Workflow for the safe handling and disposal of Nanatinostat.

Step-by-Step Disposal Procedures
Proper disposal of Nanatinostat and associated materials is critical to prevent contamination

and ensure a safe laboratory environment.

1. Waste Segregation:
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All waste contaminated with Nanatinostat must be treated as hazardous chemical waste.

Use separate, clearly labeled hazardous waste containers for solid and liquid waste.[2]

2. Solid Waste Disposal:

Contaminated Consumables: Items such as pipette tips, tubes, gloves, and weigh boats that

have come into contact with Nanatinostat should be collected in a designated hazardous

solid waste container.[2]

Spill Cleanup Materials: Any absorbent materials used to clean up a Nanatinostat spill

should be placed in a sealed, labeled hazardous waste container.[2]

3. Liquid Waste Disposal:

Unused Solutions: Unused solutions containing Nanatinostat and contaminated solvents

must be collected in a designated hazardous liquid waste container.[2]

Do Not Pour Down the Drain: Under no circumstances should Nanatinostat solutions be

poured down the drain.[2]

Rinsate from Glassware: The initial rinse of any glassware that contained Nanatinostat
should be collected as hazardous liquid waste. Subsequent rinses of thoroughly emptied

containers may be permissible for drain disposal depending on institutional and local

regulations, but it is best practice to collect all rinsate as hazardous waste.[4]

4. Empty Vial Disposal:

The original vial that contained powdered Nanatinostat should be disposed of as hazardous

solid waste, even if it appears empty.[2]

Spill and Emergency Procedures
In the event of a spill or exposure, follow these procedures:

Small Spill: Absorb the material with an inert absorbent like vermiculite or sand. Collect the

absorbed material and any contaminated cleaning supplies into a sealed, labeled hazardous

waste container.[2]
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Large Spill: Evacuate the area immediately and contact your institution's Environmental

Health and Safety (EHS) department.[2]

Skin Contact: Rinse the affected skin thoroughly with large amounts of water. Remove

contaminated clothing and shoes and seek medical attention.[3]

Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids to

ensure adequate flushing. Seek prompt medical attention.[3]

Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.[2][3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[2][3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for Nanatinostat waste disposal.
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Caption: Decision tree for the proper segregation and disposal of Nanatinostat waste.

By adhering to these procedures, researchers can handle and dispose of Nanatinostat safely,

minimizing risks to themselves and the environment. Always consult your institution's specific

waste management guidelines and EHS department for further clarification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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